Cas no 88342-89-6 (Quinoline, 1,2,3,4-tetrahydro-1-(3-methyl-2-butenyl)-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-1-(3-methyl-2-butenyl)-
• CAS No: 88342-89-6
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 636431
• PubChem ID: 13184541
• Update Time: 2025-04-19

Quinoline, 1,2,3,4-tetrahydro-1-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-1-(3-methyl-2-butenyl)-
• 1-(3-methylbut-2-enyl)-3,4-dihydro-2H-quinoline
• SCHEMBL12411280
• 88342-89-6
• DTXSID60525603
• 1-(3-Methylbut-2-en-1-yl)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C14H19N/c1-12(2)9-11-15-10-5-7-13-6-3-4-8-14(13)15/h3-4,6,8-9H,5,7,10-11H2,1-2H3
• InChI Key： AWEORKOPOGZEBT-UHFFFAOYSA-N
• SMILES： N1(C/C=C(\C)/C)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines